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Compound of Interest

3-Bromo-4-
Compound Name:
isopropoxybenzaldehyde

Cat. No.: B112198

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, handling procedures, and
disposal plans for 3-Bromo-4-isopropoxybenzaldehyde. Adherence to these guidelines is
critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-4-isopropoxybenzaldehyde is an aromatic aldehyde containing a bromine
substituent. While a specific Safety Data Sheet (SDS) for this compound is not readily
available, data from structurally similar compounds such as 3-bromobenzaldehyde, 4-
bromobenzaldehyde, and 3-bromo-4-hydroxybenzaldehyde, along with general knowledge of
halogenated organic compounds, indicate that it should be handled with care. The primary
hazards are expected to be skin and eye irritation, potential for respiratory irritation, and
possible harm if swallowed.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification
Chemical splash goggles
compliant with ANSI Z87.1 or
equivalent standards.[1] A face
Eye Protection Safety Goggles shield should be worn over

safety glasses when there is a
risk of explosion or significant
splash hazard.[1][2]

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended for handling
organic solvents and similar
compounds.[3][4] Always
inspect gloves for integrity
before use and change them
immediately upon

contamination.[2]

Body Protection

Laboratory Coat

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned.[2]

Respiratory Protection

Respirator

Use in a well-ventilated area or
a chemical fume hood is
required.[5][6] If dust or
aerosols are generated and
engineering controls are
insufficient, a NIOSH/MSHA
approved respirator should be
used.[5][7]

Footwear

Closed-toe Shoes

Shoes that cover the entire

foot are mandatory.[2][8]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[7][9]
Eye Contact )

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[10]

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[7][9][10] If

skin irritation persists, seek medical attention.[9]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[7][9] If not

Inhalation ) ) o o
breathing, give artificial respiration.[7] If
symptoms persist, call a physician.[9]
Do NOT induce vomiting.[5][7] Clean mouth with
Ingestion water and drink plenty of water afterwards.[9]

Seek immediate medical attention.[10]

Handling and Storage

Proper handling and storage are essential to minimize risks.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][9]

Wash hands thoroughly after handling.[7][9]

Do not eat, drink, or smoke when using this product.[4][7]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][9]
o Keep away from heat, sparks, and open flames.[10]

e Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[4][5]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated, using fume hoods to exhaust vapors.[3]

o Contain: For small spills, use an inert absorbent material like vermiculite, sand, or earth to
contain the spill.[5]

o Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled container for
disposal.[4]

o Clean: Clean the spill area thoroughly.
e PPE: Always wear appropriate PPE during spill cleanup.[3]
Disposal:

¢ Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[7][9]

» This material should be disposed of as hazardous waste. It is generally classified as a
halogenated organic waste.[6]

¢ Do not allow the product to enter drains.

Physical and Chemical Properties
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The following table summarizes key physical and chemical properties based on data for similar

compounds.
Property Value
Physical State Solid[4][9]
No information available for the specific
Appearance compound. Similar compounds are yellow or off-
white.[4]
Molecular Weight 257.11 g/mol

Not available. For 3-Bromo-4-
Melting Point hydroxybenzaldehyde: 130 - 135 °C.[9] For 3-
bromobenzaldehyde: 18 - 21 °C.[4]

Not available. For 3-bromobenzaldehyde: 228 -

Boiling Point
230 °C.[4]

Not available. For 3-bromobenzaldehyde: 95 °C
/203 °F.[4]

Flash Point

// Node and Edge Styling node [color="#4285F4", fontcolor="#202124"]; edge
[color="#34A853"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. uah.edu [uah.edu]

o 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 3. braun.matse.illinois.edu [braun.matse.illinois.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2472906&productDescription=3-BRMO-4-HYDRXYBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2472906&productDescription=3-BRMO-4-HYDRXYBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://www.benchchem.com/product/b112198?utm_src=pdf-custom-synthesis
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e 4. assets.thermofisher.cn [assets.thermofisher.cn]

e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 6. chem.libretexts.org [chem.libretexts.org]

e 7. fishersci.com [fishersci.com]

o 8. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]

e 9. fishersci.com [fishersci.com]

¢ 10. oxfordlabfinechem.com [oxfordlabfinechem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Bromo-4-
isopropoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112198#personal-protective-equipment-for-handling-

3-bromo-4-isopropoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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